![molecular formula C18H17ClFN3O2S2 B2495999 2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-chloro-4-fluorophenyl)acetamide CAS No. 1252843-48-3](/img/structure/B2495999.png)
2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-chloro-4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of thieno[3,2-d]pyrimidine, which is a heterocyclic compound . The structure includes a thieno[3,2-d]pyrimidine core, which is substituted with a butyl group at the 3-position and a sulfanyl-acetamide group at the 2-position . The acetamide group is further substituted with a 3-chloro-4-fluorophenyl group .
Molecular Structure Analysis
The molecular structure of this compound includes several functional groups, including a thieno[3,2-d]pyrimidine core, a butyl group, a sulfanyl group, an acetamide group, and a 3-chloro-4-fluorophenyl group . The presence of these groups can influence the compound’s reactivity and properties.Scientific Research Applications
- STL029838 exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it interferes with cell cycle progression, induces apoptosis, and inhibits tumor growth .
- STL029838 has demonstrated anti-inflammatory effects. It modulates key inflammatory pathways, such as NF-κB and COX-2, which play crucial roles in inflammation-related diseases. Further studies explore its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease .
- The compound exhibits antimicrobial properties against both Gram-positive and Gram-negative bacteria. Researchers have investigated its efficacy against drug-resistant strains, making it a potential candidate for novel antibiotics .
- STL029838 shows neuroprotective potential by reducing oxidative stress and inflammation in neuronal cells. Studies suggest it could be explored for neurodegenerative disorders like Alzheimer’s and Parkinson’s disease .
- Preliminary studies indicate that STL029838 may inhibit viral replication. Its antiviral effects have been evaluated against RNA viruses, including influenza and hepatitis C. Further research is needed to understand its mechanism and potential clinical applications .
- Beyond its biological applications, STL029838’s synthesis pathway is of interest to organic chemists. Researchers have developed green and efficient methods for its preparation, such as one-step syntheses using catalytic reactions. These approaches contribute to sustainable and scalable production .
Anticancer Properties
Anti-inflammatory Activity
Antimicrobial Applications
Neuroprotective Effects
Antiviral Activity
Synthetic Methodology
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClFN3O2S2/c1-2-3-7-23-17(25)16-14(6-8-26-16)22-18(23)27-10-15(24)21-11-4-5-13(20)12(19)9-11/h4-6,8-9H,2-3,7,10H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZVUSQZHRBEOAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClFN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-chloro-4-fluorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.